7-Chloro-2-benzo[b]thiophenecarboxylic acid chloride

• Molecular Formula: C9H4Cl2OS
• Molecular Weight: 231.10 g/mol
• IUPAC Name: 7-chloro-1-benzothiophene-2-carbonyl chloride
• InChI: InChI=1S/C9H4Cl2OS/c10-6-3-1-2-5-4-7(9(11)12)13-8(5)6/h1-4H
• InChI Key: INLAMHKZKOWJLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)SC(=C2)C(=O)Cl

Description

7-Chloro-2-benzo[b]thiophenecarboxylic acid chloride is a useful research compound. Its molecular formula is C9H4Cl2OS and its molecular weight is 231.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

16.6 g of the 7-chloro-2-benzo[b]thiophenecarboxylic acid prepared in A above was added to thionyl chloride (48 ml) and toluene (10 ml) and refluxed for 4 hours. Excess thionyl chloride was then removed and the resultant residue was treated with toluene (20 ml). The toluene was then removed under reduced pressure to produce 17.8 g of 7-chloro-2-benzo[b]thiophenecarboxylic acid chloride as a reddish solid.